2-[Benzyl(cyclohexyl)amino]acetic acid

• IUPAC Name: 2-[benzyl(cyclohexyl)amino]acetic acid
• InChI: InChI=1S/C15H21NO2/c17-15(18)12-16(14-9-5-2-6-10-14)11-13-7-3-1-4-8-13/h1,3-4,7-8,14H,2,5-6,9-12H2,(H,17,18)
• InChI Key: QBFSDXADVRZKNO-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(CC1)N(CC2=CC=CC=C2)CC(=O)O
• Molecular Formula: C15H21NO2
• Molecular Weight: 247.33 g/mol

Description

2-[Benzyl(cyclohexyl)amino]acetic acid, also known as BCAA, is a chemical compound that has gained significant attention in the scientific research community due to its potential health benefits. BCAA is an amino acid that is commonly found in dietary supplements and is known to improve muscle growth, reduce muscle fatigue, and enhance exercise performance. In

Mechanism of Action

The mechanism of action of 2-[Benzyl(cyclohexyl)amino]acetic acid is not fully understood. However, it is believed that this compound supplementation increases the availability of amino acids in the body, which can promote protein synthesis and reduce protein breakdown. This compound may also increase the production of insulin, which can help to improve glucose uptake by muscles and reduce muscle fatigue during exercise.
Biochemical and Physiological Effects:
This compound has been shown to have several biochemical and physiological effects in the body. It can increase the levels of muscle protein synthesis, which can promote muscle growth and repair. This compound may also reduce the levels of muscle protein breakdown, which can help to preserve muscle mass during periods of calorie restriction or intense exercise. Furthermore, this compound has been shown to increase the production of nitric oxide, which can improve blood flow and oxygen delivery to muscles.

Advantages and Limitations for Lab Experiments

2-[Benzyl(cyclohexyl)amino]acetic acid has several advantages for lab experiments. It is a relatively safe and non-toxic compound that can be easily synthesized and purified. This compound can also be administered orally, making it a convenient compound for research studies. However, one limitation of this compound is that it can be difficult to determine the optimal dosage for different populations and conditions. Furthermore, the effects of this compound supplementation may vary depending on the type and intensity of exercise, as well as the individual's diet and lifestyle factors.

Future Directions

There are several future directions for research on 2-[Benzyl(cyclohexyl)amino]acetic acid. One area of interest is the potential benefits of this compound supplementation for aging populations. This compound has been shown to improve muscle mass and function in older adults, which may help to reduce the risk of falls and fractures. Another area of interest is the potential role of this compound in the treatment of metabolic disorders such as diabetes and obesity. This compound has been shown to improve insulin sensitivity and glucose uptake in muscles, which may help to improve blood sugar control in individuals with these conditions. Furthermore, research on the optimal dosage and timing of this compound supplementation for different populations and conditions is needed to maximize the potential health benefits of this compound.
Conclusion:
In conclusion, this compound is a promising compound that has potential health benefits for athletes, bodybuilders, and individuals with chronic diseases. This compound supplementation has been shown to improve muscle growth, reduce muscle fatigue, enhance exercise performance, and have anti-inflammatory and antioxidant properties. While there are some limitations to the use of this compound in lab experiments, the compound has several advantages and is a convenient and safe compound for research studies. Further research is needed to determine the optimal dosage and timing of this compound supplementation for different populations and conditions, as well as to explore the potential benefits of this compound for aging populations and individuals with metabolic disorders.

Synthesis Methods

2-[Benzyl(cyclohexyl)amino]acetic acid can be synthesized through the reaction of benzylamine and cyclohexylcarbonyl chloride with glycine. The reaction produces a white crystalline powder that is soluble in water and ethanol. The purity of the compound can be improved through recrystallization and column chromatography.

Scientific Research Applications

2-[Benzyl(cyclohexyl)amino]acetic acid has been extensively studied for its potential health benefits. It has been shown to improve muscle growth and reduce muscle fatigue in athletes and bodybuilders. This compound supplementation has also been found to enhance exercise performance and reduce muscle damage caused by intense exercise. Furthermore, this compound has been shown to have anti-inflammatory and antioxidant properties, which may help to reduce the risk of chronic diseases such as cancer, diabetes, and cardiovascular disease.